Cas no 10496-18-1 (1,2-Didecyldisulfane)

• Product Name: 1,2-Didecyldisulfane
• CAS No: 10496-18-1
• MF: C₂₀H₄₂S₂
• MW: 346.677484035492
• MDL: MFCD00039859
• CID: 48631
• Update Time: 2025-10-28

1,2-Didecyldisulfane Chemical and Physical Properties

Names and Identifiers

• 1,2-Didecyldisulfane
• Di-n-decyl disulfide
• Didecyl Disulfide
• 1-(decyldisulfanyl)decane
• Decyl Disulfide
• Di-N-Decyl
• DIDECYLDISULPHIDE
• Didecyl persulfide
• Disulfide, didecyl
• Bisdecyl persulfide
• Didecyl perdisulfide
• NISTC10496181
• AK115079
• didecyldisulfide
• 1-decyldisulfanyldecane
• 1-(Decyldisulfanyl)decane #
• IDJPKRIELSFBPE-UHFFFAOYSA-
• IDJPKRIELSFBPE-UHFFFAOYSA-N
• C20H42S2
• U075
• AX8124450
• AB1006098
• ST24036708
• A801115
• 49

• MDL： MFCD00039859
• Inchi： 1S/C20H42S2/c1-3-5-7-9-11-13-15-17-19-21-22-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
• InChI Key： IDJPKRIELSFBPE-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCC)SCCCCCCCCCC

Computed Properties

• Exact Mass: 346.27300
• Monoisotopic Mass: 346.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 19
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 50.6

Experimental Properties

• Color/Form: Not available
• Density: 0.89
• Melting Point: -13.99°C
• Boiling Point: 208°C/2mmHg(lit.)
• Flash Point: 188.9 °C
• Refractive Index: 1.4790-1.4840
• PSA: 50.60000
• LogP: 8.64920
• Solubility: Not available

1,2-Didecyldisulfane Security Information

• Signal Word：Warning
• Hazard Statement： H227-H315-H319-H335
• Warning Statement： P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22; S24/25; S36/37/39; S27; S26
• RTECS：MK6650000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides
• Material Chemicals Electrical Materials

Additional information on 1,2-Didecyldisulfane

1,2-Didecyldisulfane (CAS No. 10496-18-1): A Comprehensive Overview

1,2-Didecyldisulfane, also known as didecyldisulfide, is a sulfur-containing organic compound with the CAS registry number 10496-18-1. This compound is a member of the disulfane family, which consists of molecules containing two sulfur atoms connected by a single bond (-S-S-). The molecule is composed of two decyl groups (C₁₀H₂₁) attached to each sulfur atom, forming the structure C₁₀H₂₁S-SHC₁₀H₂₁.

The synthesis of didecyldisulfane typically involves the reaction of sodium sulfide (Na₂S) with decyl bromide (C₁₀H₂₁Br) in a polar solvent such as ethanol or water. This reaction proceeds via a nucleophilic substitution mechanism, where the sulfide ion (S²⁻) acts as a nucleophile and attacks the electrophilic carbon in decyl bromide. The resulting product is isolated and purified through standard organic chemistry techniques such as distillation or chromatography.

Didecyldisulfane has been studied for its unique chemical properties and potential applications in various fields. One of the key areas of research is its use as a precursor for the synthesis of other sulfur-containing compounds, such as thiols and disulfides, which are widely used in industries like pharmaceuticals, agrochemicals, and materials science.

Recent studies have explored the use of didecyldisulfane in polymer chemistry. Researchers have found that this compound can be incorporated into polymeric materials to enhance their mechanical properties and thermal stability. For instance, when didecyldisulfane is used as a cross-linking agent in polyurethanes, it significantly improves the tensile strength and elongation at break of the resulting materials.

In addition to its role in polymer chemistry, didecyldisulfane has also been investigated for its potential in catalysis. The compound has been shown to act as an effective ligand in transition metal-catalyzed reactions, such as hydrogenation and oxidation reactions. Its ability to stabilize metal centers makes it a promising candidate for developing new catalysts with improved activity and selectivity.

The physical properties of didecyldisulfane are also worth noting. It is a liquid at room temperature with a boiling point of approximately 230°C under standard pressure conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate.

From an environmental perspective, didecyldisulfane has been studied for its biodegradability and toxicity profiles. Research indicates that the compound undergoes moderate biodegradation under aerobic conditions, with complete degradation occurring within 28 days under standard test conditions. Furthermore, acute toxicity studies have shown that didecyldisulfane exhibits low toxicity to aquatic organisms when exposed at concentrations below 10 mg/L.

In terms of safety handling, it is recommended to wear appropriate personal protective equipment when working with didecyldisulfane, including gloves, lab coats, and safety goggles to minimize exposure risks. Storage should be carried out in tightly sealed containers in a cool, dry place away from direct sunlight and incompatible materials.

Looking ahead, ongoing research continues to explore new applications for didecyldisulfane, particularly in areas such as drug delivery systems and advanced materials development. Its unique chemical structure and versatile reactivity make it an intriguing candidate for future innovations across multiple disciplines.